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Compound of Interest

Compound Name: 4-Iodophenyl isothiocyanate

Cat. No.: B1222499 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides a comprehensive, step-

by-step guide to the proper disposal of 4-Iodophenyl isothiocyanate, ensuring laboratory

safety and regulatory compliance.

I. Understanding the Hazards
4-Iodophenyl isothiocyanate is a hazardous substance that requires careful handling. It is

classified as an acute oral, dermal, and inhalation toxicant (Category 4). Furthermore, it is

known to cause skin and serious eye irritation and may lead to respiratory irritation.[1]

Adherence to strict safety protocols is crucial at all stages of its use and disposal.

II. Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 4-Iodophenyl
isothiocyanate, providing essential data for risk assessment and handling procedures.
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Property Value Source

Molecular Formula C₇H₄INS [2][3]

Molecular Weight 261.08 g/mol [2][3]

CAS Number 2059-76-9 [2][3]

Appearance Off-white solid [1]

Melting Point 76 - 78 °C [1]

Boiling Point No information available [1]

Flash Point No information available [1]

Solubility No information available

logP (Octanol/Water Partition

Coefficient)
4.2 [2]

III. Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure that the following personal protective

equipment is worn to minimize exposure:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If working outside a fume hood or if dust is generated, a

NIOSH/MSHA-approved respirator is necessary.

IV. Step-by-Step Disposal Protocol
The recommended method for the disposal of 4-Iodophenyl isothiocyanate is through

incineration by a licensed waste disposal facility.

Step 1: Segregation and Storage
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Do not mix 4-Iodophenyl isothiocyanate with other waste streams.

Store the waste in a clearly labeled, sealed, and compatible container. The container should

be kept in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents, alcohols, and amines.

Step 2: Waste Collection

Arrange for the collection of the chemical waste by a certified hazardous waste disposal

company.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 4-
Iodophenyl isothiocyanate.

Step 3: Incineration

The primary and recommended method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.

This procedure must be carried out by a licensed and approved waste disposal plant in

accordance with all federal, state, and local environmental regulations.

V. Accidental Release Measures
In the event of a spill:

Evacuate the immediate area.

Ventilate the area of the spill.

Wear the appropriate personal protective equipment (PPE).

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal as hazardous waste.

Clean the spill area thoroughly with a suitable decontamination solution.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1222499?utm_src=pdf-body
https://www.benchchem.com/product/b1222499?utm_src=pdf-body
https://www.benchchem.com/product/b1222499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


VI. Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 4-Iodophenyl isothiocyanate.
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Disposal Workflow for 4-Iodophenyl Isothiocyanate

Start: Unused or Waste
4-Iodophenyl Isothiocyanate

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Step 2: Segregate and Store Waste
in a Labeled, Sealed Container

Step 3: Contact Licensed
Hazardous Waste Vendor

Step 4: Provide Safety Data Sheet (SDS)
to Waste Vendor

Step 5: Arrange for Waste Pickup
and Transportation

Step 6: Disposal via Incineration
at an Approved Facility

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 4-Iodophenyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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